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Compound of Interest

Compound Name: 3-Chlorostyrene

Cat. No.: B1584043

3-Chlorostyrene is a halogenated organic compound. It is a derivative of styrene with a
chlorine atom substituted at the meta position of the benzene ring. At room temperature, it
typically appears as a colorless to pale yellow liquid with a mild aromatic odor.[1] It is sparingly
soluble in water but readily dissolves in common organic solvents.[1]

Table 1: Physical and Chemical Properties of 3-Chlorostyrene

Property Value Reference
CAS Number 2039-85-2 [1][21[3]
Molecular Formula C8H7CI [11[2][4]
Molecular Weight 138.59 g/mol [4]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 60-63 °C at 6 mmHg [21[31[5]
Density 1.09 g/mL at 25 °C [2][3]
Refractive Index 1.5620 at 20 °C [2][3]

Flash Point 145 °F (62.8 °C) [3]

Storage Temperature 2-8°C [3]
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Part 2: In-Depth Technical Guide on 4-Amino-3,5-
dichlorobenzonitrile (CAS 78473-00-4)

This section provides a detailed overview of the properties, applications, and suppliers of 4-

Amino-3,5-dichlorobenzonitrile, a crucial intermediate in various chemical syntheses.

Core Properties

4-Amino-3,5-dichlorobenzonitrile is a dichlorinated aminobenzonitrile derivative. It serves as a

versatile building block in the synthesis of more complex molecules, particularly in the

pharmaceutical and agrochemical industries.

Table 2: Physical and Chemical Properties of 4-Amino-3,5-dichlorobenzonitrile

Property Value Reference
CAS Number 78473-00-4 [6][71181[9][10][11][12][13]
Molecular Formula C7HACI2N2 (61911011 1][12]13]
Molecular Weight 187.03 g/mol [6][10][13]
Appearance White to cream or pale brown (141
powder/crystal
Melting Point 116-121 °C [7118][10]
Boiling Point 140 °C at 3 mmHg [6]
Flash Point 68 °C [6]
Purity >97% or >98% (GC) [10][14]

Table 3: Spectroscopic Data Identifiers for 4-Amino-3,5-dichlorobenzonitrile

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.guidechem.com/msds/78473-00-4.html
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB4179591.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4179591.htm
https://pubchem.ncbi.nlm.nih.gov/compound/522706
https://www.fishersci.fi/shop/products/4-amino-3-5-dichlorobenzonitrile-97/11433624
https://webbook.nist.gov/cgi/cbook.cgi?ID=78473-00-4&Units=SI
https://spectrabase.com/spectrum/LvlRk9NMa1t
https://www.scbt.com/p/4-amino-3-5-dichlorobenzonitrile-78473-00-4
https://www.guidechem.com/msds/78473-00-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/522706
https://www.fishersci.fi/shop/products/4-amino-3-5-dichlorobenzonitrile-97/11433624
https://webbook.nist.gov/cgi/cbook.cgi?ID=78473-00-4&Units=SI
https://spectrabase.com/spectrum/LvlRk9NMa1t
https://www.scbt.com/p/4-amino-3-5-dichlorobenzonitrile-78473-00-4
https://www.guidechem.com/msds/78473-00-4.html
https://www.fishersci.fi/shop/products/4-amino-3-5-dichlorobenzonitrile-97/11433624
https://www.scbt.com/p/4-amino-3-5-dichlorobenzonitrile-78473-00-4
https://www.thermofisher.com/order/catalog/product/A12154.14
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB4179591.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4179591.htm
https://www.fishersci.fi/shop/products/4-amino-3-5-dichlorobenzonitrile-97/11433624
https://www.guidechem.com/msds/78473-00-4.html
https://www.guidechem.com/msds/78473-00-4.html
https://www.fishersci.fi/shop/products/4-amino-3-5-dichlorobenzonitrile-97/11433624
https://www.thermofisher.com/order/catalog/product/A12154.14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data Availability

13C NMR Available

ATR-IR Available

Transmission IR Available

Raman Available
Suppliers

A number of chemical suppliers offer 4-Amino-3,5-dichlorobenzonitrile, typically with a purity of
97% or higher.

Table 4: Major Suppliers of 4-Amino-3,5-dichlorobenzonitrile

Supplier Purity Available Quantities
Thermo Scientific (Alfa Aesar) 97% 19,59

TCI Chemicals >98.0% (GC) Contact for details
Santa Cruz Biotechnology Contact for details Contact for details
Capot Chemical Co., Ltd. Contact for details Contact for details

CP Lab Safety min 98% (GC) 100 grams

Experimental Protocols

While specific, detailed experimental protocols are proprietary and found within patents and
specialized scientific literature, the primary application of 4-Amino-3,5-dichlorobenzonitrile is as
a chemical intermediate. A general experimental workflow for its use in a substitution reaction is
outlined below.

General Workflow for Nucleophilic Aromatic Substitution

A common application of compounds like 4-Amino-3,5-dichlorobenzonitrile involves
nucleophilic aromatic substitution, where the amino group directs the substitution of other
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groups on the aromatic ring. The nitrile group can also be hydrolyzed to a carboxylic acid or
reduced to an amine.

Caption: General workflow for a substitution reaction using 4-Amino-3,5-dichlorobenzonitrile.

Signaling Pathways and Biological Activity

The biological activity of 4-Amino-3,5-dichlorobenzonitrile itself is not extensively documented
in publicly available literature. Its primary role is as a precursor or intermediate in the synthesis
of biologically active molecules. The final synthesized compounds may target a wide variety of
signaling pathways, depending on the other functional groups introduced.

For instance, aminobenzonitrile derivatives are scaffolds used in the development of inhibitors
for various enzymes, such as kinases or proteases, which are critical components of cellular
signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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